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Compound of Interest

Compound Name: 1,10-Decanediol diacrylate

Cat. No.: B083208 Get Quote

An In-Depth Technical Guide to the Safety of 1,10-Decanediol diacrylate

This technical guide provides a comprehensive overview of the safety data for 1,10-
Decanediol diacrylate (CAS No: 13048-34-5), intended for researchers, scientists, and

professionals in drug development and polymer science. The document summarizes key safety

information, handling procedures, and hazard classifications based on available Safety Data

Sheets (SDS).

Chemical Identification and Properties
1,10-Decanediol diacrylate is a diacrylate monomer used as a cross-linking agent in polymer

formulations, valued for its ability to impart flexibility, toughness, and moisture resistance.[1][2]

Its long aliphatic chain is a key feature, influencing its physical properties and performance in

materials such as dental composites, coatings, and adhesives.[1][2]

Table 1: Physical and Chemical Properties of 1,10-Decanediol diacrylate
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Property Value Source

CAS Number 13048-34-5 [3]

Molecular Formula C₁₆H₂₆O₄ [3]

Molecular Weight 282.38 g/mol [3]

Appearance
Colorless to clear yellowish

liquid
[4][5]

Purity Typically >90.0% (GC) [1][5]

Density 0.98 g/mL [3]

Boiling Point
>200 °C at 1013 hPa; 180-181

°C at 1-2 Torr
[3][4]

Melting/Freezing Point 2.1 - 30.7 °C [4]

Flash Point >110 °C [3]

Refractive Index 1.4570 - 1.4620 [3]

| Solubility | Insoluble in water |[6] |

Hazard Identification and GHS Classification
1,10-Decanediol diacrylate is classified as a hazardous substance according to the Globally

Harmonized System (GHS). The primary hazards include skin and eye irritation, the potential to

cause allergic skin reactions, and significant toxicity to aquatic life.[1][7][8][9]

Table 2: GHS Hazard Statement Summary

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.echemi.com/products/pd180713170166-1-10-bisacryloyloxydecane.html
https://www.echemi.com/products/pd180713170166-1-10-bisacryloyloxydecane.html
https://www.echemi.com/products/pd180713170166-1-10-bisacryloyloxydecane.html
https://www.echemi.com/sds/1-10-bisacryloyloxydecane-pd180713170166.html
https://www.tcichemicals.com/OP/en/p/B2937
https://www.smolecule.com/products/s773944
https://www.tcichemicals.com/OP/en/p/B2937
https://www.echemi.com/products/pd180713170166-1-10-bisacryloyloxydecane.html
https://www.echemi.com/products/pd180713170166-1-10-bisacryloyloxydecane.html
https://www.echemi.com/sds/1-10-bisacryloyloxydecane-pd180713170166.html
https://www.echemi.com/sds/1-10-bisacryloyloxydecane-pd180713170166.html
https://www.echemi.com/products/pd180713170166-1-10-bisacryloyloxydecane.html
https://www.echemi.com/products/pd180713170166-1-10-bisacryloyloxydecane.html
https://www.fishersci.com/store/msds?partNumber=AC181045000&productDescription=1+10-DECANEDIOL+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b083208?utm_src=pdf-body
https://www.smolecule.com/products/s773944
https://www.chemblink.com/products/13048-34-5.htm
https://www.xixisys.com/substances/13048-34-5
https://www.tcichemicals.com/BE/en/sds/B2937_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Category Hazard Statement Prevalence

Skin
Corrosion/Irritation

2
H315: Causes skin
irritation

55.56%

Serious Eye

Damage/Irritation
2

H319: Causes serious

eye irritation
55.56%

Skin Sensitization 1 / 1B
H317: May cause an

allergic skin reaction
44.44%

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
22.22%

Hazardous to the

Aquatic Environment,

Acute

1
H400: Very toxic to

aquatic life
44.44%

Hazardous to the

Aquatic Environment,

Chronic

1

H410: Very toxic to

aquatic life with long

lasting effects

44.44%

Hazardous to the

Aquatic Environment,

Chronic

2

H411: Toxic to aquatic

life with long lasting

effects

22.22%

Prevalence data is aggregated from notifications to the ECHA C&L Inventory.[1]
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Hazard Identification

Precautionary Response

H315: Skin Irritation

P280: Wear protective gloves/eye protection

leads to

H317: Skin Sensitization H319: Eye Irritation H335: Respiratory Irritation

P261: Avoid breathing mist/vapours

leads to

H410: Very Toxic to Aquatic Life

P273: Avoid release to the environment

leads to

P391: Collect spillageP302+P352: IF ON SKIN: Wash with plenty of water P305+P351: IF IN EYES: Rinse cautiously with water

Click to download full resolution via product page

GHS Hazard and Precautionary Statement Logic

Safety Protocols and Procedures
Adherence to strict safety protocols is mandatory when handling 1,10-Decanediol diacrylate
to minimize exposure and environmental contamination.

First Aid Measures
Experimental protocols for first aid are based on immediate response to exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[6] Seek immediate medical attention.[10]

Skin Contact: Remove all contaminated clothing and shoes immediately.[6] Wash off with

soap and plenty of water.[6][8] If skin irritation or a rash occurs, get medical help.[8]

Inhalation: Move the victim to fresh air.[8] If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration and consult a doctor immediately.[8]
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Ingestion: Rinse mouth with water. Do not induce vomiting.[8] Never give anything by mouth

to an unconscious person and call a doctor or Poison Control Center.[8]

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is required to prevent contact.

Table 3: Required Personal Protective Equipment

PPE Category
Recommended
Equipment

Standard/Specificat
ion

Purpose

Eye/Face Protection

Tightly fitting
safety goggles or
chemical safety
glasses.

EN 166 (EU) or
NIOSH (US)
approved.

To protect against
splashes.[4][11]

Skin Protection

Chemical-resistant

gloves (e.g., nitrile

rubber). Lab coat or

impervious clothing.

EN 374 (EU). Inspect

prior to use.

To prevent direct skin

contact.[4][11]

| Respiratory Protection | Use only in a well-ventilated area, preferably a chemical fume hood. If

exposure limits are exceeded or irritation is experienced, use a full-face respirator. |

NIOSH/MSHA or EN 149 approved. | To prevent inhalation of vapors or aerosols.[4][11] |

Handling, Storage, and Disposal
The following workflow outlines the necessary steps for safe management of 1,10-Decanediol
diacrylate in a laboratory setting.
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A. Pre-Handling
- Ensure fume hood ventilation.
- Inspect all PPE for damage.

- Locate spill kit.

B. Chemical Handling
- Don all required PPE.

- Open container carefully in hood.
- Dispense required amount.

Step 2

C. Post-Handling
- Tightly close container.

- Decontaminate work surface.

Step 3

D. Waste & PPE Disposal
- Dispose of waste in a labeled, sealed container.
- Follow licensed chemical destruction protocols.

- Remove gloves correctly.
- Wash hands thoroughly.

Step 4

End

Start

Step 1

Click to download full resolution via product page

Safe Handling and Disposal Workflow
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Handling: Handle in a well-ventilated place, preferably a chemical fume hood.[4] Avoid

contact with skin and eyes and prevent the formation of aerosols.[4] Use non-sparking,

explosion-proof equipment.[4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] Keep

away from heat, light, and incompatible materials such as oxidizing agents, acids, and

polymerization initiators.[9][12] Storage temperatures below 15°C are recommended to

maintain stabilizer effectiveness.[1]

Disposal: Dispose of contents and container to an appropriate treatment and disposal facility

in accordance with applicable laws.[8] The material may be sent to a licensed chemical

destruction plant or be disposed of via controlled incineration.[11] Do not allow the material

to enter drains or sewer systems.[6][11]

Accidental Release Measures
The protocol for managing spills involves containment, collection, and decontamination.

Ensure Personal Protection: Wear all necessary PPE as outlined in Table 3.

Ventilate Area: Ensure adequate ventilation and remove all sources of ignition.[13]

Contain Spill: Cover drains to prevent environmental release.[14]

Absorb and Collect: Collect the spill with a suitable absorbent material (e.g., Chemizorb®).[9]

[14] Place the absorbed material into a suitable, closed container for disposal.[10]

Clean Area: Decontaminate the affected area thoroughly.

Stability and Reactivity
Reactivity: The product can undergo polymerization when exposed to heat, light, or

polymerization initiators like peroxides.[9] On intense heating, it can form explosive mixtures

with air.[14]

Chemical Stability: The chemical is stable under standard ambient conditions (room

temperature) when properly stored with stabilizers.[14]
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Conditions to Avoid: Avoid heat, exposure to light, and exposure to air.[9]

Incompatible Materials: Incompatible with oxidizing agents, acid chlorides, acid anhydrides,

chloroformates, and reducing agents.[12]

Toxicological and Ecological Information
Toxicological Effects: The primary toxicological concerns are irritation and sensitization. It

causes skin and serious eye irritation.[1] It may also cause an allergic skin reaction and

respiratory tract irritation.[1][10] The toxicological properties of the substance have not been

fully investigated.[10]

Ecological Hazards: 1,10-Decanediol diacrylate is classified as very toxic to aquatic life,

with long-lasting effects.[1][8] It should not be released into the environment, and spills must

be collected.[8][9] Due to its low water solubility, it is not likely to be mobile in the

environment.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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